Cas no 13473-26-2 (D & C Red no. 27)

• Product Name: D & C Red no. 27
• CAS No: 13473-26-2
• MF: C₂₀H₄Br₄Cl₄O₅
• MW: 785.6708
• MDL: MFCD00067282
• CID: 153268
• Update Time: 2025-06-09

D & C Red no. 27 Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxy-
• 2',4',5',7'-Tetrabromo-3,4,5,6-tetrachlorofluorescein
• 2,4,5,7-TETRABROMO-3,4,5,6-TETRACHLOROFLUORESCEIN
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-3',...
• RED 27
• D&CRED27
• D&CREDNO.27
• C.I.Solventred48
• 6’-dihydroxy--tetrachloro-3
• Solvent red 48 (C.I. 45410:1)
• Tetrabromotetrachlorofluorescein
• TETRACHLOROTETRABROMOFLUORESCEIN
• 2,4,5,7-Tetrabromo-3,4,5,6-tetrachlorofluoresceine
• 2',4',5',7'-TETRABROMO-3,4,5,6-TETRACHLOROFLUORESC
• Phloxine O
• Acid Phloxine PB
• Phloxine BBN Supra
• Japan Red 218
• D & C Red no. 27
• D&C red no.27
• Solvent Red 48
• C.I. 45410A
• C,I, Solvent Red 48
• C.I. Solvent Red 48
• D and C Red No. 27
• D&C Red 27
• 2LRS185U6K
• CI 45410:1
• DSSTox_RID_78862
• DSSTox_CID_11089
• DSSTox_GSID_31089
• 2',4',5',7'-Tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxyspiro(i- sobenzofur

• MDL： MFCD00067282
• Inchi： 1S/C20H4Br4Cl4O5/c21-5-1-3-17(9(23)15(5)29)32-18-4(2-6(22)16(30)10(18)24)20(3)8-7(19(31)33-20)11(25)13(27)14(28)12(8)26/h1-2,29-30H
• InChI Key： ZYIBVBKZZZDFOY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C([H])=C2C=1OC1=C(C(=C(C([H])=C1C12C2C(=C(C(=C(C=2C(=O)O1)Cl)Cl)Cl)Cl)Br)O[H])Br)Br)O[H]

Computed Properties

• Exact Mass: 779.55500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 8.7
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Not determined
• Density: 2.6±0.1 g/cm3
• Boiling Point: 759.0±60.0 °C at 760 mmHg
• Flash Point: 412.8±32.9 °C
• PSA: 75.99000
• LogP: 9.32940
• Solubility: Not determined
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

D & C Red no. 27 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： 22-24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on D & C Red no. 27

D & C Red No. 27 (CAS No. 13473-26-2): A Comprehensive Overview

D & C Red No. 27 (CAS No. 13473-26-2) is a widely recognized and extensively used synthetic organic compound in the pharmaceutical, cosmetic, and food industries. This compound, also known as C.I. 45410, is a red dye that has been extensively studied for its safety and efficacy in various applications. This article provides a detailed overview of D & C Red No. 27, including its chemical properties, regulatory status, and recent research findings.

Chemical Properties

D & C Red No. 27 is a member of the azo dye family, characterized by its bright red color and high stability. Its chemical formula is C₁₈H₁₆N₄O₅S₂, and it has a molecular weight of approximately 416.46 g/mol. The compound is soluble in water and ethanol, making it suitable for use in aqueous solutions and formulations. Its high solubility and stability contribute to its widespread use in various applications.

The structure of D & C Red No. 27 includes two azo groups (-N=N-) and two sulfonic acid groups (-SO₃H), which are responsible for its color and solubility properties. These functional groups also play a crucial role in the compound's interaction with biological systems, influencing its safety profile.

Regulatory Status

D & C Red No. 27 is approved for use in cosmetics and personal care products by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Commission (EC). It is listed as a permitted color additive in the United States under the Federal Food, Drug, and Cosmetic Act (FD&C Act). In the European Union, it is included in the list of authorized colorants for use in cosmetics under Regulation (EC) No 1223/2009.

The compound is also approved for use in certain food applications, although its use is more limited compared to its applications in cosmetics and pharmaceuticals. In the United States, it is permitted for use in drugs and cosmetics but not in food products intended for human consumption.

Safety Profile

The safety of D & C Red No. 27 has been extensively evaluated through numerous toxicological studies. These studies have demonstrated that the compound is generally safe when used as directed in approved applications. However, like all color additives, it can cause allergic reactions or skin irritation in sensitive individuals.

A recent study published in the Journal of Toxicology and Environmental Health (JTEH) evaluated the potential genotoxicity of D & C Red No. 27. The results showed that the compound did not exhibit genotoxic effects at concentrations typically used in consumer products. This finding further supports its safety profile when used within recommended limits.

Applications in Cosmetics and Personal Care Products

D & C Red No. 27 is widely used in cosmetics and personal care products due to its vibrant color and stability. It is commonly found in lipsticks, eyeshadows, blushes, nail polishes, and other color cosmetics. The compound's ability to provide a consistent and long-lasting color makes it a preferred choice for formulators.

In addition to its use in color cosmetics, D & C Red No. 27 is also used in hair dyes and other hair care products to achieve desired shades of red or brown. Its stability under various conditions ensures that the color remains consistent throughout the product's shelf life.

Applications in Pharmaceuticals strong> p > < p >< strong >D &amp ; C Red No . 27 strong >is also utilized in pharmaceutical formulations , particularly for coloring tablets , capsules , syrups , and other oral medications . The compound 's high purity and stability make it suitable for use in drug products where consistency and quality are paramount . p > < p >In addition to its aesthetic benefits , recent research has explored the potential therapeutic applications of azo dyes like strong >D &amp ; C Red No . 27 strong > . A study published in the em >Journal of Medicinal Chemistry em > investigated the anti-inflammatory properties of certain azo dyes , including strong >D &amp ; C Red No . 27 strong > . The results suggested that these compounds may have potential as novel anti-inflammatory agents , although further research is needed to confirm these findings . p > < p >< strong >Environmental Impact strong > p > < p >The environmental impact of strong >D &amp ; C Red No . 27 strong >is an important consideration , especially given its widespread use . Studies have shown that while the compound can be biodegraded under certain conditions , proper waste management practices are essential to minimize any potential environmental impact . p > < p >A recent review published in the em >Journal of Environmental Science em > highlighted the importance of responsible manufacturing processes and waste treatment methods to ensure that compounds like strong >D &amp ; C Red No . 27 strong > do not pose significant environmental risks . The review emphasized the need for ongoing research to develop more sustainable alternatives while maintaining product performance . p > < p >< strong >Conclusion strong > p > < p >< strong >D &amp ; C Red No . 27 (CAS No . 13473-26-2) strong >is a versatile synthetic organic compound with a wide range of applications in cosmetics , personal care products , and pharmaceuticals . Its chemical properties , regulatory status , safety profile , and environmental impact have been extensively studied , providing a comprehensive understanding of its benefits and limitations . Ongoing research continues to explore new applications and improve our understanding of this important compound . Whether used for coloring cosmetics or enhancing drug formulations , strong >D &amp ; C Red No . 27 strong > remains a valuable component in modern product development . p > article > response >